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Compound of Interest

Compound Name: 3-DMTr-dG(dmf)

Cat. No.: B15140578

This document provides the Chemical Abstracts Service (CAS) number and molecular weight
for 3'-DMTr-dG(dmf) and its more common isomer, the 5'-DMTr protected phosphoramidite,
which are critical reagents in the synthesis of oligonucleotides. The data is intended for
researchers, scientists, and professionals in the field of drug development and nucleic acid
chemistry.

The abbreviation "3'-DMTr-dG(dmf)" specifies a deoxyguanosine nucleoside derivative with a
dimethoxytrityl (DMTr) protecting group on the 3'-hydroxyl position and a dimethylformamidine
(dmf) protecting group on the exocyclic amine of the guanine base. This compound is typically
used as a phosphoramidite for specialized applications in oligonucleotide synthesis.

Chemical Identity and Properties

The precise chemical identity can vary depending on the functional group at the 5' position. For
oligonucleotide synthesis, this is typically a phosphoramidite group. The data for the relevant
phosphoramidite derivative is presented below. For clarity, data for the more conventional 5'-
DMTr isomer is also included.
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330628-04-1 C43H53N8O7P 824.90[1]

Note: The compound with the DMTr group at the 3'-position is used for synthesizing
oligonucleotides in the 5' to 3' direction or for adding 3'-modifications. The 5'-DMTr version is
the standard phosphoramidite for synthesis in the 3'to 5' direction[1]. Both compounds have
the same molecular formula and weight due to being constitutional isomers.

Experimental and Logical Workflow
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The selection between a 3'-DMTr and a 5'-DMTr phosphoramidite is dictated by the desired
direction of oligonucleotide chain elongation. The standard synthesis cycle is reversed when
using 3'-DMTr amidites.
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Caption: Logical workflow for selecting the appropriate dG(dmf) phosphoramidite isomer
based on the desired synthesis direction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. DMT-dG(dmf) Phosphoramidite 299.0% (reversed phase HPLC) | 330628-04-1
[sigmaaldrich.com]

 To cite this document: BenchChem. [Technical Data: 3'-O-Dimethoxytrityl-N2-
(dimethylformamidine)-2'-deoxyguanosine Derivatives]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15140578#3-dmtr-dg-dmf-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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